N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)pyrrolidine-1-sulfonamide

• IUPAC Name: N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]pyrrolidine-1-sulfonamide
• InChI: InChI=1S/C12H16N4O3S2/c17-12-11-10(3-8-20-11)13-9-15(12)7-4-14-21(18,19)16-5-1-2-6-16/h3,8-9,14H,1-2,4-7H2
• InChI Key: LXQQUOVHICSIGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)NCCN2C=NC3=C(C2=O)SC=C3
• Molecular Formula: C12H16N4O3S2
• Molecular Weight: 328.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves several steps. The synthesis of thieno[3,2-d]pyrimidin-4-one derivatives often involves the Knoevenagel-Michael cyclocondensation of barbituric acid/1,3-dimethylbarbituric acid, malononitrile, and arylaldehyde derivatives. Pyrrolidine derivatives can be synthesized through various methods, including the N-heterocyclization of primary amines with diols.

Molecular Structure Analysis

The molecular structure of “N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)pyrrolidine-1-sulfonamide” is complex, containing a pyrrolidine ring, a sulfonamide group, and a thieno[3,2-d]pyrimidin-4-one moiety. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Environmental Presence and Human Exposure

Perfluorinated Sulfonamides in Air and Dust : A study reported the occurrence of perfluorinated alkyl sulfonamides (PFASs) in indoor air, house dust, and outdoor air, highlighting their widespread use in consumer products for surface protection. These compounds, including N-methylperfluorooctane sulfonamidoethanol (MeFOSE) and N-ethylperfluorooctane sulfonamide (EtFOSA), were found in significantly higher concentrations indoors compared to outdoors. The study suggests indoor air as an important source of these compounds to the outdoor environment, with human exposure through inhalation and dust ingestion identified as potential pathways (Shoeib et al., 2005).

Pharmacological Applications

Sulpiride and Gastric Motility : Research on sulpiride, a compound structurally similar to sulfonamides, demonstrated its effect on increasing gastric motility in patients with dyspepsia and peptic ulcer. This indicates the potential therapeutic applications of sulfonamide derivatives in gastrointestinal disorders, highlighting their role in medical treatments beyond their well-known antibacterial properties (Stadaas & Aune, 1972).

Implications for Human Exposure

Perfluoroalkyl Substances and Human Exposure : A study on the indoor and outdoor presence of perfluoroalkyl substances (PFASs) in Vancouver, Canada, identified significant indoor sources of these compounds, including perfluorooctane sulfonate (PFOS) and perfluorooctanoate (PFOA). The findings suggest that indoor emissions are a major contributor to outdoor contamination and highlight the importance of understanding exposure pathways to mitigate potential human health risks (Shoeib et al., 2011).